Cas no 1289089-99-1 (N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine)
1289089-99-1 structure
Product Name:N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine
CAS No:1289089-99-1
MF:C9H14BrN3
MW:244.13156080246
CID:2117046
Update Time:2023-11-19
N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine Chemical and Physical Properties
Names and Identifiers
-
- N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine
- CID 101043333
- 1,2-Ethanediamine, N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-
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- Inchi: 1S/C9H14BrN3/c1-13(2)6-5-12-9-7-8(10)3-4-11-9/h3-4,7H,5-6H2,1-2H3,(H,11,12)
- InChI Key: FXFNGJSPBCJIKU-UHFFFAOYSA-N
- SMILES: BrC1C=CN=C(C=1)NCCN(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 141
- Topological Polar Surface Area: 28.2
Experimental Properties
- Density: 1.394±0.06 g/cm3(Predicted)
- Boiling Point: 332.7±37.0 °C(Predicted)
- pka: 8.96±0.28(Predicted)
N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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